Cas no 157014-35-2 (6-bromo-6-fluoro-4-(2-methoxyacetyl)cyclohexa-2,4-dien-1-one)

• Product Name: 6-bromo-6-fluoro-4-(2-methoxyacetyl)cyclohexa-2,4-dien-1-one
• CAS No: 157014-35-2
• MF: C₉H₈BrFO₂
• MW: 247.061025619507
• MDL: MFCD32696996
• CID: 833796
• PubChem ID: 5119591
• Update Time: 2025-11-05

6-bromo-6-fluoro-4-(2-methoxyacetyl)cyclohexa-2,4-dien-1-one Chemical and Physical Properties

Names and Identifiers

• 2-BROMO-1-(2-FLUORO-4-METHOXYPHENYL)ETHANONE
• 2-FLUORO-4-METHOXYPHENACYL BROMIDE
• 2-bromo-(2-fluoro-4-methoxyphenyl)ethane-1-one
• 2-Bromo-1-(2-Fluoro-4-Methoxyphenyl)Ethan-1-One
• 2-Bromo-2'-fluoro-4'-methoxyacetophenone
• 4-(Bromoacetyl)-3-fluoroanisole
• AM767
• 2-broMo-2'-fluoro-4'-Methoxyacetphenone
• Ethanone, 2-bromo-1-(2-fluoro-4-methoxyphenyl)-
• 2-Bromo-2'-fluoro-4'-methoxyacetophenone, 2-Bromo-1-(2-fluoro-4-methoxyphenyl)ethan-1-one, 4-(Bromoacetyl)-3-fluoroanisole
• 6-bromo-6-fluoro-4-(2-methoxyacetyl)cyclohexa-2,4-dien-1-one
• 2-Fluoro-4-methoxyphenacylbromide97%
• 2-Bromo-1-(2-fluoro-4-methoxyphenyl)ethanone, AldrichCPR
• DTXSID10408518
• AKOS003679989
• 2-bromo-1-(2-fluoro-4-methoxy-phenyl)ethanone
• AS-46265
• OKLFPKDKQYVRNJ-UHFFFAOYSA-N
• DB-064155
• MFCD03730100
• CL9263
• SCHEMBL2100809
• ALBB-033788
• SY239151
• J-009366
• 157014-35-2
• CS-0212039

• MDL： MFCD32696996
• Inchi： 1S/C9H8BrFO2/c1-13-6-2-3-7(8(11)4-6)9(12)5-10/h2-4H,5H2,1H3
• InChI Key： OKLFPKDKQYVRNJ-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC(=CC=1F)OC)=O

Computed Properties

• Exact Mass: 245.96900
• Monoisotopic Mass: 245.96917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.521
• Boiling Point: 293.6°C at 760 mmHg
• Flash Point: 131.3°C
• Refractive Index: 1.536
• PSA: 26.30000
• LogP: 2.41190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 6-bromo-6-fluoro-4-(2-methoxyacetyl)cyclohexa-2,4-dien-1-one

Introduction to 6-bromo-6-fluoro-4-(2-methoxyacetyl)cyclohexa-2,4-dien-1-one (CAS No. 157014-35-2)

6-bromo-6-fluoro-4-(2-methoxyacetyl)cyclohexa-2,4-dien-1-one is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique pharmacophoric features. The presence of both bromo and fluoro substituents, combined with the acetyl and carbonyl functionalities, makes this molecule a promising candidate for further exploration in drug discovery and development. This introduction aims to provide a comprehensive overview of the compound’s chemical properties, synthetic pathways, and its potential applications in modern pharmaceutical research.

The molecular structure of 6-bromo-6-fluoro-4-(2-methoxyacetyl)cyclohexa-2,4-dien-1-one consists of a cyclohexadienone core, which is a well-known scaffold in medicinal chemistry for its ability to interact with biological targets. The bromo and fluoro atoms introduce electrophilic centers that can be further functionalized, while the acetyl group provides a site for derivatization into more complex molecules. This combination of features makes the compound an attractive intermediate for the synthesis of novel therapeutic agents.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 6-bromo-6-fluoro-4-(2-methoxyacetyl)cyclohexa-2,4-dien-1-one. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce the bromo and fluoro substituents with high regioselectivity. These methods not only improve yield but also minimize byproduct formation, making the process more environmentally friendly and economically viable.

The pharmacological potential of 6-bromo-6-fluoro-4-(2-methoxyacetyl)cyclohexa-2,4-dien-1-one has been explored in several preclinical studies. Its structural motif is reminiscent of known bioactive compounds that target various disease pathways, including inflammation, cancer, and neurological disorders. The fluoro-substituent, in particular, is known to enhance metabolic stability and binding affinity to biological targets, making it a valuable feature in drug design.

In the context of oncology research, 6-bromo-6-fluoro-4-(2-methoxyacetyl)cyclohexa-2,4-dien-1-one has been investigated as a potential inhibitor of kinases involved in tumor growth and progression. Kinases are critical enzymes that regulate many cellular processes, and their overactivity is often associated with cancer development. By targeting these kinases, compounds like 6-bromo-6-fluoro-4-(2-methoxyacetyl)cyclohexa-2,4-dien-1-one could potentially disrupt cancer cell signaling pathways and induce apoptosis.

Furthermore, the compound’s ability to modulate immune responses has also been a focus of recent studies. Immune checkpoint inhibitors have revolutionized cancer therapy by enhancing T-cell activity against tumor cells. The structural features of 6-bromo-6-fluoro-4-(2-methoxyacetyl)cyclohexa-2,4-dien-1-one suggest that it may interact with immune receptors or modulate cytokine production, thereby influencing immune surveillance and tumor rejection.

The synthesis of derivatives of 6-bromo-6-fluoro-4-(2-methoxyacetyl)cyclohexa-2,4-dien-1-one has also been explored as a means to enhance its pharmacological activity. For example, replacing the acetyl group with other functional groups such as amides or esters can alter the compound’s solubility and bioavailability. Additionally, introducing additional heterocyclic rings or aromatic moieties can expand its binding interactions with biological targets.

The role of computational chemistry in optimizing the structure-function relationship of 6-bromo-6-fluoro-4-(2-methoxyacetyl)cyclohexa-2,4-dien-1-one cannot be overstated. Molecular modeling techniques have been used to predict binding affinities and identify key interactions between the compound and its biological targets. These predictions guide experimental efforts by highlighting regions for structural modification that are likely to improve potency and selectivity.

In conclusion, 6-bromo - 6 - fluoro - 4 - ( 2 - methoxyacetyl) - cyclohexa - 2 , 4 - dien - 1 - one (CAS No. 157014 - 35 - 2) represents a versatile scaffold with significant potential in medicinal chemistry. Its unique structural features make it an attractive candidate for further exploration in drug discovery programs targeting various diseases. As synthetic methodologies continue to evolve and our understanding of biological mechanisms deepens, this compound is poised to play a crucial role in the development of next-generation therapeutics.